Cas no 823192-43-4 (Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester)

Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester structure
823192-43-4 structure
Product Name:Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
CAS No:823192-43-4
MF:C14H18O4
MW:250.290324687958
CID:695036
PubChem ID:14569861
Update Time:2025-04-19

Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
    • (2,2-dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzoate
    • DTXSID10561753
    • 823192-43-4
    • Inchi: 1S/C14H18O4/c1-10-4-6-11(7-5-10)13(15)16-8-12-9-17-14(2,3)18-12/h4-7,12H,8-9H2,1-3H3
    • InChI Key: BLCQTBGQNYPMGF-UHFFFAOYSA-N
    • SMILES: O1C(COC(C2C=CC(C)=CC=2)=O)COC1(C)C

Computed Properties

  • Exact Mass: 250.12050905g/mol
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.8Ų

Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester Related Literature

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